Cas no 1416331-51-5 (1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol)

1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol structure

1416331-51-5 structure

Product Name:1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol

CAS No:1416331-51-5

MF:C₅H₈N₂OS

MW:144.194819450378

CID:4597558

Update Time:2022-07-27

1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol
- Inchi： 1S/C5H8N2OS/c1-3-5(4(2)8)9-7-6-3/h4,8H,1-2H3
- InChI Key： HYXDRTSSRLFRPC-UHFFFAOYSA-N
- SMILES： C(C1SN=NC=1C)(O)C

1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-703136-0.05g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	0.05g	$174.0	2023-06-06
Enamine	EN300-703136-0.1g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	0.1g	$257.0	2023-06-06
Enamine	EN300-703136-0.25g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	0.25g	$367.0	2023-06-06
Enamine	EN300-703136-0.5g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	0.5g	$579.0	2023-06-06
Enamine	EN300-703136-1.0g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	1g	$743.0	2023-06-06
Enamine	EN300-703136-2.5g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	2.5g	$1454.0	2023-06-06
Enamine	EN300-703136-5.0g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	5g	$2152.0	2023-06-06
Enamine	EN300-703136-10.0g	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	10g	$3191.0	2023-06-06
Aaron	AR01C7UD-50mg	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	50mg	$265.00	2025-02-09
Aaron	AR01C7UD-100mg	1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol	1416331-51-5	95%	100mg	$379.00	2025-02-09

1-(4-methyl-1,2,3-thiadiazol-5-yl)ethan-1-ol Related Literature

1. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
5. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798

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